Crystalline C60·2CHBr3 solvate: A solid-state study
Physical Chemistry Chemical Physics Pub Date: DOI: 10.1039/A907129F
Abstract
Powder X-ray diffraction (PXRD), molecular modelling, thermogravimetric analysis and solid-state nuclear magnetic resonance were used to examine crystalline C60路2CHBr3 solvate. PXRD reveals a hexagonal crystal structure with an alternating layer arrangement, in which the bromoform molecules reside in the interstices formed by an AAA packing sequence of C60 layers. The presence of bromoform does not appear to hinder the motion of the fullerene cages, as 13C NMR linewidths are comparable with those for pure oxygen-free face-centred cubic (fcc) C60.
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